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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethylene-3-ionol-d3, a deuterated
analog of Ethylene-f3-ionol. This document is intended for researchers and professionals in
analytical chemistry, food science, and drug development who utilize stable isotope-labeled
compounds as internal standards for quantitative analysis.

Introduction to Ethylene-B-ionol-d3

Ethylene-[3-ionol-d3 (CAS No. 77265-43-1) is a stable isotope-labeled version of Ethylene-[3-
ionol, a volatile organic compound and a derivative of 3-ionone. Due to the substitution of three
hydrogen atoms with deuterium, this compound has a higher molecular weight than its
unlabeled counterpart. This property makes it an ideal internal standard for quantitative
analysis using mass spectrometry (MS), particularly in gas chromatography-mass spectrometry
(GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications.[1]

The use of a stable isotope-labeled internal standard like Ethylene-f3-ionol-d3 is a robust
method to correct for analyte loss during sample preparation and for variations in instrument
response, thereby improving the accuracy and precision of quantification.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15558371#bc-rfq
https://www.medchemexpress.com/ethylene-b-ionol-d3.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sourcing and Procurement

Ethylene-B-ionol-d3 for research purposes can be purchased from specialized chemical
suppliers. Two such suppliers are:

o Pharmaffiliates: Offers Ethylene-[3-ionol-d3 with CAS No. 77265-43-1. They provide the
compound as a light yellow oil, which should be stored at 2-8°C.

¢ MedchemExpress (MCE): Also lists Ethylene-3-ionol-d3 (CAS 77265-43-1) among their
available stable isotope-labeled compounds.[1][2]

When procuring this compound, it is crucial to obtain a Certificate of Analysis (CoA) from the
supplier. The CoA provides vital information regarding the chemical and isotopic purity of the
batch.

Quantitative Data

The following table summarizes the typical chemical and physical properties of Ethylene-[3-
ionol-d3. The purity specifications are representative of commercially available stable isotope-
labeled standards.
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Property

Value

Reference

Chemical Name

(1E)-3-methyl-1-(2,6,6-
trimethyl-1-cyclohexen-1-
yI)-1,4-pentadien-3-ol-d3

Pharmaffiliates

Pharmaffiliates,

CAS Number 77265-43-1
MedchemExpress[1][2]
Molecular Formula C15H21Ds0 Pharmaffiliates
] Pharmaffiliates,
Molecular Weight 223.37 g/mol
MedchemExpress[1][2]
Appearance Light Yellow Oil Pharmaffiliates

Storage Conditions

2-8°C Refrigerator

Pharmaffiliates

Typical Chemical Purity

>99%

BenchChem[3]

Typical Isotopic Enrichment

>98%

BenchChem|[3]

Experimental Protocols

The primary application of Ethylene-f3-ionol-d3 is as an internal standard for the quantification

of Ethylene-B-ionol or related analytes in complex matrices. Below is a detailed experimental

protocol for the analysis of volatile compounds in a fruit juice matrix using Headspace Solid-

Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry

(GC-MS), a common technique for such analyses.[4][5]

Objective:

To quantify the concentration of Ethylene-f3-ionol in a fruit juice sample using Ethylene-f-ionol-

d3 as an internal standard.

Materials and Reagents:

e Fruit juice sample

o Ethylene-B-ionol analytical standard
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o Ethylene-B-ionol-d3 internal standard (1S)

e Methanol (HPLC grade)

» Deionized water

e Sodium chloride (analytical grade)

e 20 mL headspace vials with screw caps and PTFE/silicone septa

o SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane -
DVB/CAR/PDMS)

e GC-MS system with a suitable capillary column (e.g., DB-5MS)

Procedure:

e Preparation of Standard Solutions:

[¢]

Prepare a stock solution of Ethylene-f3-ionol (1 mg/mL) in methanol.
o Prepare a stock solution of Ethylene-f3-ionol-d3 (1 mg/mL) in methanol.

o From the Ethylene-B-ionol stock solution, prepare a series of calibration standards by
serial dilution in a 1:1 methanol/water solution to cover the expected concentration range
in the sample.

o Spike each calibration standard with the Ethylene-f-ionol-d3 internal standard to a final
concentration of 50 ng/mL.

e Sample Preparation:
o Centrifuge the fruit juice sample to remove any pulp or suspended solids.
o In a 20 mL headspace vial, place 5 mL of the clarified fruit juice.

o Add 1 g of sodium chloride to the vial to increase the ionic strength of the sample, which
enhances the release of volatile compounds into the headspace.
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o Spike the sample with the Ethylene-B-ionol-d3 internal standard to a final concentration of
50 ng/mL.

o Immediately seal the vial with the screw cap.

o HS-SPME Extraction:

o Place the vial in a heating block or water bath equipped with a magnetic stirrer, set to
40°C.

o Allow the sample to equilibrate for 20 minutes with gentle stirring.

o Expose the SPME fiber to the headspace of the sample for 30 minutes at 40°C to allow for
the adsorption of volatile compounds.

e GC-MS Analysis:

o After extraction, immediately transfer the SPME fiber to the injection port of the GC-MS,
which is held at 250°C for thermal desorption of the analytes for 5 minutes.

o GC Conditions (example):

= Column: DB-5MS (30 m x 0.25 mm, 0.25 um film thickness)

» Carrier Gas: Helium at a constant flow of 1.2 mL/min

= Oven Temperature Program: Start at 35°C for 2 minutes, ramp to 160°C at 3°C/min,
then ramp to 240°C at 10°C/min and hold for 10 minutes.

o MS Conditions (example):

lonization Mode: Electron lonization (EI) at 70 eV

lon Source Temperature: 230°C

Transfer Line Temperature: 280°C

Acquisition Mode: Selected lon Monitoring (SIM)
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» Monitor characteristic ions for Ethylene-f3-ionol (analyte) and Ethylene-f3-ionol-d3
(internal standard).

o Data Analysis:

[¢]

Integrate the peak areas for the selected ions of both the analyte and the internal
standard.

o Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each
calibration standard.

o Construct a calibration curve by plotting the response ratio against the concentration of the
analyte for the calibration standards.

o Calculate the response ratio for the fruit juice sample.

o Determine the concentration of Ethylene-f3-ionol in the sample by interpolating its
response ratio on the calibration curve.

Visualizations

Logical Relationship: Role of Ethylene-B-ionol-d3 in
Quantitative Analysis
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Role of Ethylene-B-ionol-d3 in Quantitative Analysis
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Caption: The role of Ethylene-B-ionol-d3 as an internal standard in quantitative analysis.

Experimental Workflow: Quantification of Ethylene-f3-
ionol in Fruit Juice
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Workflow for Quantification of Ethylene-f3-ionol in Fruit Juice
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Caption: Experimental workflow for the quantification of Ethylene--ionol using an internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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